Cas no 2229455-06-3 (O-({1-2-(1H-pyrazol-1-yl)ethylcyclopropyl}methyl)hydroxylamine)

• Product Name: O-({1-2-(1H-pyrazol-1-yl)ethylcyclopropyl}methyl)hydroxylamine
• CAS No: 2229455-06-3
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 5599809
• PubChem ID: 165857144
• Update Time: 2025-05-22

O-({1-2-(1H-pyrazol-1-yl)ethylcyclopropyl}methyl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• EN300-1729568
• 2229455-06-3
• O-({1-[2-(1H-pyrazol-1-yl)ethyl]cyclopropyl}methyl)hydroxylamine
• O-({1-2-(1H-pyrazol-1-yl)ethylcyclopropyl}methyl)hydroxylamine

• Inchi： 1S/C9H15N3O/c10-13-8-9(2-3-9)4-7-12-6-1-5-11-12/h1,5-6H,2-4,7-8,10H2
• InChI Key： ZWUKJJYAAROLLY-UHFFFAOYSA-N
• SMILES： O(CC1(CCN2C=CC=N2)CC1)N

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 53.1Ų

Additional information on O-({1-2-(1H-pyrazol-1-yl)ethylcyclopropyl}methyl)hydroxylamine

O-({1-2-(1H-pyrazol-1-yl)ethylcyclopropyl}methyl)hydroxylamine: A Comprehensive Overview

O-({1-2-(1H-pyrazol-1-yl)ethylcyclopropyl}methyl)hydroxylamine is a compound with the CAS registry number 2229455-06-3. This molecule has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential applications in drug development. The compound's structure, which includes a hydroxylamine group attached to a cyclopropyl ring substituted with a pyrazole moiety, makes it a versatile building block for various chemical reactions and biological studies.

The synthesis of O-({1-2-(1H-pyrazol-1-yl)ethylcyclopropyl}methyl)hydroxylamine involves a series of carefully designed steps, including the formation of the cyclopropane ring and the subsequent attachment of the hydroxylamine group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and improving yields. Researchers have also explored the use of green chemistry principles in the synthesis process, aligning with global efforts to minimize environmental impact.

One of the most notable aspects of this compound is its ability to act as a precursor in the construction of bioactive molecules. For instance, it has been employed in the development of novel antibiotics and anticancer agents. The hydroxylamine group is particularly valuable in these applications, as it can undergo various transformations to form imine or oxime derivatives, which are known for their biological activity. Recent studies have demonstrated that derivatives of O-({1-2-(1H-pyrazol-1-yl)ethylcyclopropyl}methyl)hydroxylamine exhibit potent inhibitory effects against certain enzymes associated with cancer cell proliferation.

In addition to its role in drug discovery, this compound has also found applications in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of semiconducting materials. Researchers have investigated its ability to form self-assembled monolayers and its compatibility with various surface modification techniques, which could pave the way for its integration into advanced electronic devices.

The stability and reactivity of O-({1-2-(1H-pyrazol-1-yl)ethylcyclopropyl}methyl)hydroxylamine have been extensively studied under different conditions. These studies have revealed that the compound exhibits good thermal stability and is resistant to oxidation under mild conditions. However, it can undergo rapid transformations under specific catalytic conditions, making it highly versatile for use in various chemical reactions. Recent findings have highlighted its potential as a chiral auxiliary in asymmetric synthesis, enabling the construction of complex molecular architectures with high enantioselectivity.

From an environmental perspective, understanding the fate and behavior of O-({1-2-(1H-pyrazol-1-yl)ethylcyclopropyl}methyl)hydroxylamine in natural systems is crucial for assessing its safety and sustainability. Studies have shown that the compound undergoes biodegradation under aerobic conditions, with microbial communities playing a key role in its transformation. These insights are valuable for designing eco-friendly synthetic routes and ensuring that the compound's use aligns with sustainable chemistry practices.

In conclusion, O-({1-2-(1H-pyrazol-1-y ethylethylethylethylethylethylethylethylethylethylethylethylethylethylethylethylenethyleneethyleneethyleneethyleneethyleneethyleneethyleneethyleneethyleneyleneethyleneyleneyleneyleneyleneyleneyleneyleneyleneyleneyleneyleneethyleneyleneyleneethene})methyl)hydroxynitroso